tert-butyl 2-(3-oxo-6-(thiomorpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetate

• IUPAC Name: tert-butyl 2-(3-oxo-6-thiomorpholin-4-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-2-yl)acetate
• InChI: InChI=1S/C16H22N4O5S2/c1-16(2,3)25-14(21)11-20-15(22)19-10-12(4-5-13(19)17-20)27(23,24)18-6-8-26-9-7-18/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: RNSOPVCGGLFVSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C(=O)N2C=C(C=CC2=N1)S(=O)(=O)N3CCSCC3
• Molecular Formula: C16H22N4O5S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 1251620-21-9

Description

Tert-butyl 2-(3-oxo-6-(thiomorpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetate is a useful research compound. Its molecular formula is C16H22N4O5S2 and its molecular weight is 414.5. The purity is usually 95%.
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Scientific Research Applications

Anionic Cascade Recyclization

The study by Ivanov (2020) focuses on the anionic cascade recyclization of pyrazolo[5,1-c][1,2,4]triazines leading to various carboxylates and derivatives through treatment with alkyl lithiums. This work is crucial for understanding the reactivity and transformation pathways of related triazinones and could be relevant for the synthesis or functionalization of compounds similar to the one . Read more.

Cardiovascular Agents Synthesis

Sato et al. (1980) describe the synthesis and biological evaluation of 1,2,4-triazolo[1,5-a]pyrimidines, indicating their potential as cardiovascular agents due to their coronary vasodilating and antihypertensive activities. This research could provide insights into the therapeutic applications of related triazolopyridine derivatives. Read more.

Luminescent Lanthanide Ion Complexes

The work by de Bettencourt-Dias et al. (2007) on thiophene-derivatized pybox and its highly luminescent lanthanide ion complexes presents an avenue for exploring the luminescent properties of related compounds, which could be beneficial in materials science and sensor development. Read more.

Click Chemistry in Unnatural Amino Acid Derivatives

Patil and Luzzio (2017) discuss the synthesis of triazolylalanine analogues through click chemistry, starting with tert-butyl 2-(1-oxoisoindolin-2-yl)acetate derivatives. This methodology could be relevant for the functionalization or creation of bioactive derivatives of the compound . Read more.

Intramolecular Cyclization for Annelation

Kolodina and Lesin (2009) explore the intramolecular cyclization of 4-amino-3-alkylsulfanyl-1,2,4-triazoles, which could provide insights into synthesizing or modifying compounds with similar structural features, including the one specified. Read more.

Mechanism of Action

The mechanism of action of triazoles is often related to their ability to interact with biological systems. They have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities.

Safety and Hazards

While triazoles have a broad range of therapeutic applications, they can also have adverse events such as hepatotoxicity and hormonal problems. This leads to a careful revision of the azole family to obtain higher efficacy with minimum side effects.

Future Directions

Triazoles have a broad range of therapeutic applications with ever-widening future scope across scientific disciplines. They are also important in organocatalysis, agrochemicals, and materials science.